2-(Trifluoromethyl)pyrimidine
Overview
Description
Synthesis Analysis
The synthesis of 2-(Trifluoromethyl)pyrimidine and its derivatives involves multiple strategies, including the reaction of 3-trifluoromethylsulfonyloxy-1-hexeniminium triflate with aliphatic nitrile or benzonitrile, leading to pyrimidinediium bis(triflates), which can be deprotonated to yield the desired pyrimidines (Rahm & Maas, 1996). Other approaches involve the cyclization of 4-alkoxyvinyl trifluoro(chloro)methyl ketones with 2-aminobenzimidazole to produce novel 2-(trifluoromethyl)pyrimido[1,2-a]benzimidazoles (Zanatta et al., 2006).
Molecular Structure Analysis
The molecular structure of this compound derivatives is characterized by significant differences in bond lengths, especially between mono- and diprotonated forms, as revealed by X-ray crystal structure determination (Rahm & Maas, 1996). Structural identification studies have also been conducted on pyrimidine derivatives formed from specific nucleoside reactions, providing insights into their complex molecular arrangements (Kriek & Westra, 1980).
Chemical Reactions and Properties
This compound undergoes various chemical reactions, including one-pot syntheses leading to fluorinated 2-amino-pyrimidine-N-oxides and competing pathways in side-chain rearrangements (Buscemi et al., 2006). The reactivity and pathways depend significantly on the presence of the trifluoromethyl group, affecting product distribution.
Physical Properties Analysis
The physical properties of this compound derivatives, such as solubility and crystalline structure, are influenced by their molecular configurations and substituents. The crystal structures and aromatic character of certain derivatives have been determined, providing valuable information on their stability and reactivity (Amaral et al., 2010).
Chemical Properties Analysis
The chemical properties of this compound derivatives are diverse, with studies highlighting their potential as inhibitors of specific biological pathways (Palanki et al., 2000), as well as their roles in forming novel polyimides with unique thermal and optical properties (Madhra et al., 2002).
Scientific Research Applications
Antigene Strategies : A study by Torigoe et al. (2001) showed that the 2′,4′-BNA modification of triplex-forming oligonucleotide (TFO), which involves pyrimidine, significantly enhances triplex formation at physiological pH, improving the potential for therapeutic applications of antigene strategies in vivo (Torigoe et al., 2001).
Antitumor Activity : Song et al. (2014) found that novel 2-trifluoromethylthieno[2,3-d]pyrimidine derivatives exhibit excellent antitumor activity against MCF-7 and HepG2 cancer cells, with certain compounds showing higher activity than gefitinib, a known cancer treatment drug (Song et al., 2014).
Bioavailability Enhancement : Research by Palanki et al. (2000) demonstrated that the 2-methyl analogue of a pyrimidine-based compound showed comparable in vitro activity and improved gastrointestinal permeability, indicating potential as an oral bioavailability enhancer for specific inhibitors (Palanki et al., 2000).
Antibacterial and Anticancer Properties : Pinheiro et al. (2020) reported that [1,2,4]triazolo[1,5-a]pyrimidines (TPs) display potential as antibacterial, antifungal, antiviral, antiparasitic, and anticancer compounds in agriculture and medicinal chemistry (Pinheiro et al., 2020).
Antimicrobial and Anticancer Activity : A study by Al-Bogami et al. (2018) indicated that novel fused pyrimidine derivatives possessing a trifluoromethyl moiety show promising antimicrobial and anticancer activity, with a pronounced inhibitory effect on cell growth (Al-Bogami et al., 2018).
Photographic Emulsion Stabilization : Fischer (2010) noted the importance of S-triazolo[1,5-a]pyrimidines as stabilizers for photographic silver halide emulsions, also used in pharmaceutical and agrochemical applications (Fischer, 2010).
Mechanism of Action
Target of Action
It’s known that trifluoromethyl-containing compounds have broad applications in the pharmaceutical industry . For instance, some trifluoromethyl-containing compounds have shown antiproliferative activity against human tumor cell lines .
Mode of Action
The biological activities of trifluoromethyl-containing compounds are thought to be due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .
Biochemical Pathways
It’s known that trifluoromethyl-containing compounds can influence various biochemical processes, depending on their specific structures and targets .
Pharmacokinetics
The suzuki–miyaura cross-coupling reaction, which is widely used in the synthesis of carbon–carbon bonds, is known for its mild and functional group tolerant reaction conditions, and its use of relatively stable, readily prepared, and generally environmentally benign organoboron reagents .
Result of Action
Some trifluoromethyl-containing compounds have shown moderate antiproliferative activities against human tumor cell lines .
Action Environment
The suzuki–miyaura cross-coupling reaction, which is often used in the synthesis of such compounds, is known for its mild and functional group tolerant reaction conditions .
Biochemical Analysis
Biochemical Properties
Pyrimidine derivatives are known to interact with various enzymes, proteins, and other biomolecules
Cellular Effects
Some pyrimidine derivatives have been found to exhibit antiproliferative activities against human tumor cell lines
Metabolic Pathways
Pyrimidine metabolism is a complex process that involves the synthesis, degradation, salvage, and interconversion of pyrimidine molecules
properties
IUPAC Name |
2-(trifluoromethyl)pyrimidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3F3N2/c6-5(7,8)4-9-2-1-3-10-4/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQDJLAWUTBCDHK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N=C1)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3F3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60554190 | |
Record name | 2-(Trifluoromethyl)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60554190 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
116470-67-8 | |
Record name | 2-(Trifluoromethyl)pyrimidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=116470-67-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(Trifluoromethyl)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60554190 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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